2-(2-methylpropyl)-4-[2-(morpholin-4-yl)-2-oxoethyl]phthalazin-1(2H)-one

Specification

• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol
• IUPAC Name: 2-(2-methylpropyl)-4-(2-morpholin-4-yl-2-oxoethyl)phthalazin-1-one
• Standard InChI: InChI=1S/C18H23N3O3/c1-13(2)12-21-18(23)15-6-4-3-5-14(15)16(19-21)11-17(22)20-7-9-24-10-8-20/h3-6,13H,7-12H2,1-2H3
• Standard InChI Key: KJOATNLYOAZCMX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)N3CCOCC3

Introduction

2-(2-methylpropyl)-4-[2-(morpholin-4-yl)-2-oxoethyl]phthalazin-1(2H)-one is a complex organic compound belonging to the phthalazinone class. It features a phthalazine core, a bicyclic structure containing nitrogen atoms, and incorporates various functional groups that contribute to its chemical properties and potential applications. This compound is notable for its structural diversity and potential pharmacological activities.

Key Characteristics:

• Molecular Formula: C18H23N3O3

• Molecular Weight: 329.4 g/mol

• Chemical Class: Phthalazinones

Synthesis of 2-(2-methylpropyl)-4-[2-(morpholin-4-yl)-2-oxoethyl]phthalazin-1(2H)-one

The synthesis of this compound typically involves multi-step organic reactions. Key steps may include:

• Starting Materials: The synthesis often begins with appropriate precursors that can be modified to introduce the necessary functional groups.

• Reaction Conditions: Specific conditions such as controlled temperatures, solvents (e.g., dimethylformamide or dichloromethane), and catalysts (e.g., triethylamine) are crucial for successful synthesis.

• Monitoring Techniques: Reaction monitoring can be achieved through techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

Synthesis Steps:

• Initial Reaction Setup: Combine starting materials in an appropriate solvent under inert conditions.

• Introduction of Functional Groups: Use specific reagents to introduce the morpholin-4-yl and 2-oxoethyl groups.

• Purification: Purify the final product using techniques like column chromatography.

Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Used to confirm the structure and purity of the compound.

• Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation patterns.

Potential Applications

This compound has potential applications in various scientific fields due to its structural diversity and potential pharmacological activities. Further research into its biological properties and mechanisms will enhance understanding and expand its application scope.

Potential Fields of Application:

• Pharmacology: Potential therapeutic uses due to its structural similarity to known bioactive compounds.

• Chemical Research: Useful as a precursor or intermediate in the synthesis of more complex molecules.

Physical Property Table:

Property	Description
Molecular Formula	C18H23N3O3
Molecular Weight	329.4 g/mol
Melting Point	To be determined experimentally
Solubility	To be determined experimentally

Safety and Handling

Information regarding safety and handling can be sourced from Safety Data Sheets (SDS) and chemical databases. It is essential to handle this compound with appropriate precautions, including protective equipment and ventilation.

Safety Considerations:

• Toxicity: Potential toxicity should be assessed through biological testing.

• Environmental Impact: Assess potential environmental hazards and disposal methods.

Future Research Directions:

• Biological Activity Studies: Investigate potential therapeutic effects and targets.

• Synthetic Method Optimization: Improve synthesis efficiency and yield.

References:
- EvitaChem: 2-(2-methylpropyl)-4-[2-(morpholin-4-yl)-2-oxoethyl]phthalazin-1(2H)-one.
- Synthesis and Structure of Novel Hybrid Compounds Containing Phthalazin-1(2H)-imine and 4,5-Dihydro-1H-imidazole Cores.
- 4-(4-Methylphenyl)-2-(prop-2-yn-1-yl)phthalazin-1(2H)-one.